3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide
Description
The compound “3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide” is a chemical compound with a unique structure that offers a wide range of opportunities for studying various biological applications. It has a molecular formula of C14H13BrN2O3S .
Molecular Structure Analysis
The molecular structure of “3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide” is characterized by a molecular formula of C14H13BrN2O3S . The average mass of the molecule is 369.234 Da, and the monoisotopic mass is 367.983032 Da .Scientific Research Applications
Antioxidant Activity
Benzamides, including 3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide, may have potential antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Antibacterial Activity
Benzamides have been found to exhibit antibacterial activity . They could potentially be used in the development of new antibiotics, particularly as resistance to existing antibiotics becomes a growing concern .
Antifungal Activity
Similar to their antibacterial properties, benzamides may also have antifungal properties . This could make them useful in treating fungal infections .
Anti-inflammatory Activity
Benzamides have been found to have anti-inflammatory properties . This means they could potentially be used in the treatment of conditions characterized by inflammation .
Analgesic Activity
Some benzamides have been found to have analgesic, or pain-relieving, properties . This could potentially make them useful in the development of new pain relief medications .
Anticancer Activity
Benzamides have been found to have anticancer properties . They could potentially be used in the development of new cancer treatments .
Industrial Applications
Benzamides are also used in various industrial sectors such as plastic, rubber industry, paper industry, and agriculture .
Research and Development
Given the diverse biological activities of benzamides, they are often used in research and development for the discovery of new drugs .
properties
IUPAC Name |
3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O3S/c1-9-2-3-10(8-13(9)15)14(18)17-11-4-6-12(7-5-11)21(16,19)20/h2-8H,1H3,(H,17,18)(H2,16,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZDSPPYFOBSHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-4-methyl-N-(4-sulfamoylphenyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-((4-Benzylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2377734.png)
![N-(3-(1H-imidazol-1-yl)propyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride](/img/structure/B2377739.png)
![5-benzyl-3-(4-ethoxyphenyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline](/img/structure/B2377747.png)
![N-(2-ethylphenyl)-2-(7-oxo-8-((p-tolylamino)methyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide](/img/structure/B2377748.png)
![N-(4,5-Dimethyl-1,3-thiazol-2-yl)-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide](/img/structure/B2377750.png)
